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Abstract

This technical guide provides a comprehensive overview of 1,3,6-trichloroisoquinoline, a
halogenated heterocyclic compound with significant potential for applications in medicinal
chemistry and materials science. The document details its commercial availability, outlines a
plausible synthetic pathway, summarizes its physicochemical properties, and discusses its
prospective utility for researchers, scientists, and drug development professionals. The content
is structured to deliver both foundational knowledge and actionable insights for laboratory
applications.

Introduction

1,3,6-Trichloroisoquinoline is a substituted isoquinoline, a class of heterocyclic aromatic
compounds that form the core structure of numerous natural products and synthetic molecules
with diverse biological activities. The presence of three chlorine atoms on the isoquinoline
scaffold imparts unique electronic and steric properties, making it a valuable building block for
the synthesis of more complex molecular architectures. The chloro-substituents can serve as
reactive handles for a variety of chemical transformations, including nucleophilic aromatic
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substitution and metal-catalyzed cross-coupling reactions. This guide aims to be a critical
resource for researchers looking to procure or synthesize 1,3,6-trichloroisoquinoline for their
research and development endeavors.

Commercial Availability

1,3,6-Trichloroisoquinoline is available from several chemical suppliers, although its
availability may be subject to stock limitations and lead times. Researchers are advised to
contact suppliers directly for the most current information on pricing and availability. It is
important to note that some suppliers may offer this compound on a make-to-order basis
through their custom synthesis services.

Supplier CAS Number Purity Notes

This product is listed

as discontinued, but

Sigma-Aldrich 1053658-49-3 97% o )
historical data is
available.

Available for purchase
) N online, with a typical
Biosynth 1053658-49-3 Not specified

lead time of 3-4 weeks
for a 2.5 g pack.[1]

Listed as a building
ChemScene 1053658-49-3 Not specified block for chemical
synthesis.[2]

Available for
purchase, with
. detailed hazard and
Cenmed Enterprises 1053658-49-3 97% )
precautionary

statements provided.

[3]

Lists multiple global
ChemicalBook 1053658-49-3 Not specified suppliers for this

compound.[4]
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Synthesis of 1,3,6-Trichloroisoquinoline

While a direct, peer-reviewed synthesis for 1,3,6-trichloroisoquinoline is not readily found in
the literature, a plausible synthetic route can be proposed based on established methods for
isoquinoline synthesis, such as the Bischler-Napieralski reaction, followed by chlorination.[5][6]
The following represents a hypothetical, yet chemically sound, multi-step synthesis.

Proposed Synthetic Workflow

The proposed synthesis begins with a commercially available dichlorinated phenethylamine
derivative, which undergoes formylation and subsequent cyclization to form a
dihydroisoquinoline. Aromatization followed by chlorination yields the final product.
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Caption: Proposed synthetic pathway for 1,3,6-trichloroisoquinoline.

Hypothetical Experimental Protocol

Step 1: Formylation of 2-(3,5-Dichlorophenyl)ethanamine

 In a round-bottom flask, dissolve 2-(3,5-dichlorophenyl)ethanamine in an excess of ethyl
formate.

» Heat the mixture to reflux and monitor the reaction by Thin Layer Chromatography (TLC)
until the starting material is consumed.

» Remove the excess ethyl formate under reduced pressure to yield the crude N-[2-(3,5-
dichlorophenyl)ethyl]formamide.

Step 2: Bischler-Napieralski Cyclization

» To the crude formamide from the previous step, add a dehydrating and cyclizing agent such
as phosphorus oxychloride (POCIs) portion-wise at a controlled temperature (typically O-
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10°C).[5]

» After the addition, heat the reaction mixture to reflux to drive the cyclization.

» Quench the reaction by carefully adding it to ice water and basify with a suitable base (e.g.,

NaOH) to precipitate the crude 6,8-dichloro-3,4-dihydroisoquinoline.

Step 3: Aromatization and Chlorination

e The crude dihydroisoquinoline can be aromatized through various methods, such as

oxidation.

e The subsequent chlorination to introduce the chloro groups at the 1 and 3 positions can be

achieved using a chlorinating agent like phosphorus oxychloride (POCIs), potentially at

elevated temperatures.[7]

e The final product, 1,3,6-trichloroisoquinoline, would be purified using standard techniques

such as recrystallization or column chromatography.

Physicochemical and Spectroscopic Properties

The following properties for 1,3,6-trichloroisoquinoline have been reported by various

suppliers.

Property Value Source
Molecular Formula CoH4CIsN [11[2][3]
Molecular Weight 232.49 g/mol [1]
Appearance White to off-white solid [4]
Melting Point 125-129 °C [4]

Boiling Point 362.6+£37.0 °C (Predicted) [4]
Density 1.523+0.06 g/cm3 (Predicted) [4]

CAS Number 1053658-49-3 [L1[2113114]
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While detailed, publicly available spectroscopic data such as *H NMR, 3C NMR, and mass
spectrometry for 1,3,6-trichloroisoquinoline is limited, predictions can be made based on its
structure and data from analogous compounds.[8][9]

Applications in Research and Drug Development

The 1,3,6-trichloroisoquinoline scaffold is a promising starting point for the synthesis of novel
compounds in drug discovery and materials science.

Medicinal Chemistry

The isoquinoline core is a well-established "privileged scaffold” in medicinal chemistry,
appearing in a wide range of biologically active molecules.[10] The chloro-substituents on
1,3,6-trichloroisoquinoline can be strategically modified to explore the chemical space
around this core.

o Nucleophilic Aromatic Substitution (SNAr): The chlorine atoms, particularly at the 1 and 3
positions, are susceptible to displacement by various nucleophiles (e.g., amines, alcohols,
thiols), allowing for the introduction of diverse functional groups.

o Palladium-Catalyzed Cross-Coupling: Reactions such as Suzuki and Buchwald-Hartwig
couplings can be employed to form new carbon-carbon and carbon-nitrogen bonds,
respectively.

o Potential Therapeutic Targets: Substituted isoquinolines have shown activity as anticancer
agents, kinase inhibitors, and antimicrobial agents.[11][12] The 1,3,6-trichloro-substituted
core provides a unique template for developing novel inhibitors for various biological targets.

Workflow for Derivatization
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Caption: General workflow for the functionalization of 1,3,6-trichloroisoquinoline.

Safety Information

Based on the information provided by suppliers, 1,3,6-trichloroisoquinoline is a hazardous
substance and should be handled with appropriate safety precautions in a well-ventilated fume
hood.

e Pictograms: Skull and crossbones, Corrosion.
» Signal Word: Danger.

e Hazard Statements: H301 (Toxic if swallowed), H315 (Causes skin irritation), H318 (Causes
serious eye damage), H335 (May cause respiratory irritation), H413 (May cause long lasting
harmful effects to aquatic life).[3]

e Precautionary Statements: P261, P280, P301 + P310, P305 + P351 + P338.

o Personal Protective Equipment (PPE): Eyeshields, faceshields, gloves, and a suitable
respirator are recommended.

Conclusion

1,3,6-Trichloroisoquinoline is a commercially available, albeit sometimes limited, chemical
building block with significant potential for synthetic and medicinal chemistry. While a definitive
published synthesis is not readily available, a plausible synthetic route can be devised from
common starting materials. Its tri-chlorinated isoquinoline structure offers multiple points for
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chemical modification, making it an attractive scaffold for the development of novel compounds
with potential therapeutic applications. Researchers should exercise appropriate caution when
handling this compound due to its hazardous nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1394205?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1394205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

